N-(2-Fluoro-6-nitrophenyl)acetamide

Specification

• CAS No.: 342-52-9
• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: N-(2-fluoro-6-nitrophenyl)acetamide
• Standard InChI: InChI=1S/C8H7FN2O3/c1-5(12)10-8-6(9)3-2-4-7(8)11(13)14/h2-4H,1H3,(H,10,12)
• Standard InChI Key: CXDCWGIDRFMMPX-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=C(C=CC=C1F)[N+](=O)[O-]
• Canonical SMILES: CC(=O)NC1=C(C=CC=C1F)[N+](=O)[O-]

Introduction

Chemical Structure and Fundamental Properties

N-(2-Fluoro-6-nitrophenyl)acetamide belongs to the class of acetamide derivatives featuring a phenyl ring with fluorine at position 2 and a nitro group at position 6. This specific substitution pattern creates a compound with distinct reactivity and physical properties.

Molecular Identity

The compound has the following characteristics:

• Molecular Formula: C₈H₇FN₂O₃

• IUPAC Name: N-(2-Fluoro-6-nitrophenyl)acetamide

• Structural Features: Acetamide group attached to a phenyl ring with fluoro and nitro substituents

Physical Properties

Property	Value
Molecular Weight	198.15 g/mol
Physical State at RT	Solid
Color	Yellowish to off-white
Solubility	Soluble in organic solvents like DMSO, poorly soluble in water

Synthesis Methods

Nitration of N-(2-Fluorophenyl)acetamide

Another potential synthetic route may involve the regioselective nitration of N-(2-fluorophenyl)acetamide. Research on regioselective nitration of anilines demonstrates that Fe(NO₃)₃·9H₂O can serve as both promoter and nitro source in such reactions.

Relationship to 2-Fluoro-6-nitroaniline

The compound serves as a precursor in the synthesis of 2-fluoro-6-nitroaniline, which can be obtained through hydrolysis in acidic conditions, as indicated in the following reaction:

N-(2-Fluoro-6-nitrophenyl)acetamide is hydrolyzed using concentrated H₂SO₄ at 50°C for 2 hours to produce 2-fluoro-6-nitroaniline with a yield of approximately 74%.

Spectroscopic Characterization

Mass Spectrometry

The mass spectral data for the related compound 2-fluoro-6-nitroaniline shows an m/z value of 157 (M+H). For N-(2-Fluoro-6-nitrophenyl)acetamide, we would expect an m/z value of approximately 199 (M+H), reflecting the additional acetyl group.

Chemical Reactivity

Hydrolysis

The most documented reaction of N-(2-Fluoro-6-nitrophenyl)acetamide is its hydrolysis to form 2-fluoro-6-nitroaniline. This reaction occurs in concentrated sulfuric acid at 50°C with a reaction time of 2 hours, yielding 74% of the desired product.

Reactivity Patterns Based on Structural Features

The presence of both electron-withdrawing groups (nitro and fluoro) affects the electronic distribution within the molecule, creating a distinct reactivity profile:

• The nitro group at position 6 increases the electrophilicity of the aromatic ring

• The fluorine atom at position 2 influences both steric and electronic properties

• The acetamide group can undergo various transformations including hydrolysis, as demonstrated in the production of 2-fluoro-6-nitroaniline

Structural Analogs and Comparative Analysis

Several structural analogs of N-(2-Fluoro-6-nitrophenyl)acetamide demonstrate how modifications to the substitution pattern affect physical and chemical properties.

Comparison with Dihalogenated Analogs

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Difference
N-(2-Fluoro-6-nitrophenyl)acetamide	C₈H₇FN₂O₃	198.15	Reference compound
N-(2-Chloro-6-fluoro-3-nitrophenyl)acetamide	C₈H₆ClFN₂O₃	232.59	Chloro at position 2, nitro at position 3
N-(2,6-Difluoro-3-nitrophenyl)acetamide	C₈H₆F₂N₂O₃	216.14	Additional fluoro at position 6, nitro at position 3

Applications in Organic Synthesis

As Synthetic Intermediate

N-(2-Fluoro-6-nitrophenyl)acetamide serves as an important synthetic intermediate, particularly in the preparation of fluorinated aromatic amines. The presence of the nitro group activates the molecule for subsequent transformations, making it valuable in multi-step synthesis routes.